Cas no 88255-55-4 (Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester)
88255-55-4 structure
Product Name:Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester
CAS No:88255-55-4
MF:C13H26O2
MW:214.344344615936
CID:639660
PubChem ID:13113706
Update Time:2025-04-19
Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester
- methyl 2,2,3-trimethyl-3-propylhexanoate
- 88255-55-4
- SCHEMBL19941600
- DTXSID40518831
-
- Inchi: 1S/C13H26O2/c1-7-9-13(5,10-8-2)12(3,4)11(14)15-6/h7-10H2,1-6H3
- InChI Key: AMDORRBMHGCBIE-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C)C(C)(CCC)CCC)=O
Computed Properties
- Exact Mass: 214.193280068g/mol
- Monoisotopic Mass: 214.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
88255-55-4 (Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester) Related Products
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 2177-77-7(Methyl 2-methylvalerate)
- 29412-62-2(dimethyl cubane-1,4-dicarboxylate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 32980-26-0(4-Methoxy-3,3-dimethyl-4-oxobutanoic acid)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
- 597-71-7(Pentaerythritol tetraacetate)
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